Cas no 108-26-9 (3-Methyl-1H-pyrazol-5(4H)-one)
3-Methyl-1H-pyrazol-5(4H)-one structure
Product Name:3-Methyl-1H-pyrazol-5(4H)-one
CAS No:108-26-9
MF:C4H6N2O
MW:98.1032404899597
MDL:MFCD00020699
CID:35483
PubChem ID:7920
Update Time:2025-04-18
3-Methyl-1H-pyrazol-5(4H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1H-pyrazol-5(4H)-one
- 3-Methyl-2-pyrazolin-5-one
- 3-methyl pyrazole-5-one
- 3-Methyl-5-pyrazolone
- 2,4-Dihydro-5-methyl-3H-pyrazol-3-one
- 3-methyl-1,4-dihydropyrazol-5-one
- Nickel(II) sulfate heptahydrate
- 5-Methyl-2,4-dihydro-pyrazol-3-one
- AURORA KA-6219
- TIMTEC-BB SBB004372
- Methyl-5-pyrazolone
- 3-Methyl-pyrazolon-(5)
- 3-methyl-2-pyrazolin-5-on
- 5-Methyl-3H-pyrazol-3-one
- 3-METHYL-5-PYRAZOLONE 98+%
- 5-methyl-2,4-dihydropyrazol-3-one
- NSC 4120
- 3-methyl-2-pyrazoline-5-one
- EINECS 203-565-3
- CS-W013724
- FT-0616077
- E83006
- J-512869
- AKOS003624833
- DTXSID2051554
- AC-4810
- AKOS025243276
- 3-methyl-1H-pyrazoline-5-one
- Q27286078
- 3Me5Oxopyrazol
- NSC4120
- NS00002624
- 3-Methyl-5-pyrazolone, Lonza quality, 99.0-100.3% (w/w) (T)
- AC8022
- 5-Methyl-2,4-dihydro-3H-pyrazol-3-one
- 3H-Pyrazol-3-one, 2,4-dihydro-5-methyl-
- EC 203-565-3
- BB 0242292
- 108-26-9
- EN300-16236
- 3-methyl-4,5-dihydro-1H-pyrazol-5-one
- M0491
- W-108724
- UNII-P378M0497D
- SY010796
- 5-Methyl-2,4-dihydro-3H-pyrazol-3-one #
- 3-Methyl-pyrazolon-(5) [German]
- 2-PYRAZOLIN-5-ONE, 3-METHYL-
- BRN 0606503
- Z50145989
- MFCD00020699
- STL137537
- DB-027098
- P378M0497D
- DTXCID6030106
- NSC-4120
-
- MDL： MFCD00020699
- Inchi： 1S/C4H6N2O/c1-3-2-4(7)6-5-3/h2H2,1H3,(H,6,7)
- InChI Key： NHLAPJMCARJFOG-UHFFFAOYSA-N
- SMILES： O=C1CC(C)=NN1
Computed Properties
- Exact Mass: 98.04800
- Monoisotopic Mass: 98.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: -0.5
- Topological Polar Surface Area: 41.5A^2
Experimental Properties
- Color/Form: Not determined
- Density: 1.1890 (rough estimate)
- Melting Point: 220.0 to 224.0 deg-C
- Boiling Point: 183.6°C (rough estimate)
- Flash Point: 141.1℃
- Refractive Index: 1.4327 (estimate)
- Solubility: Slightly soluble in ethanol.
- PSA: 41.46000
- LogP: -0.35340
- Solubility: Not determined
3-Methyl-1H-pyrazol-5(4H)-one Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
-
Warning Statement：
P261,P305
P351
P338,P302
P352,P321,P405,P501A - Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction： S24/25
- RTECS：UQ9451500
- Safety Term：S24/25
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
3-Methyl-1H-pyrazol-5(4H)-one Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methyl-1H-pyrazol-5(4H)-one Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120421-500g |
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$90 | 2021-08-06 | |
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$ 50.00 | 2022-06-02 | ||
| TRC | M332283-10g |
3-Methyl-1H-pyrazol-5(4H)-one |
108-26-9 | 10g |
$ 65.00 | 2022-06-02 | ||
| TRC | M332283-50g |
3-Methyl-1H-pyrazol-5(4H)-one |
108-26-9 | 50g |
$ 80.00 | 2022-06-02 | ||
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010796-10g |
3-Methyl-2-pyrazolin-5-one |
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¥19.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010796-25g |
3-Methyl-4-nitropyrazole |
108-26-9 | ≥98% | 25g |
¥23.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010796-100g |
tert-Butyl 2-Amino-2-methylpropionate |
108-26-9 | ≥98% | 100g |
¥80.0 | 2023-09-15 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY010796-500g |
Propane-1,3-diylbis(dicyclohexylphosphonium) Tetrafluoroborate |
108-26-9 | ≥98% | 500g |
¥382.0 | 2023-09-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M0491-25g |
3-Methyl-1H-pyrazol-5(4H)-one |
108-26-9 | 98.0%(T) | 25g |
￥210.0 | 2022-06-10 |
3-Methyl-1H-pyrazol-5(4H)-one Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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